Cas no 1820651-41-9 (7-Chloro-[1,3]thiazolo[4,5-d]pyrimidine-2-thiol)

• Product Name: 7-Chloro-[1,3]thiazolo[4,5-d]pyrimidine-2-thiol
• CAS No: 1820651-41-9
• CID: 4619207
• Update Time: 2025-11-01

7-Chloro-[1,3]thiazolo[4,5-d]pyrimidine-2-thiol Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-[1,3]thiazolo[4,5-d]pyrimidine-2-thiol

Additional information on 7-Chloro-[1,3]thiazolo[4,5-d]pyrimidine-2-thiol

Introduction to 7-Chloro-[1,3]thiazolo[4,5-d]pyrimidine-2-thiol (CAS No. 1820651-41-9)

7-Chloro-[1,3]thiazolo[4,5-d]pyrimidine-2-thiol (CAS No. 1820651-41-9) is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazolopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The chemical structure of 7-Chloro-[1,3]thiazolo[4,5-d]pyrimidine-2-thiol is characterized by a thiazole ring fused with a pyrimidine ring, with a chlorine atom at the 7-position and a thiol group at the 2-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a valuable candidate for drug discovery and development.

Recent studies have highlighted the potential of 7-Chloro-[1,3]thiazolo[4,5-d]pyrimidine-2-thiol in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that the thiol group plays a crucial role in inhibiting viral replication by interacting with key viral enzymes.

In addition to its antiviral properties, 7-Chloro-[1,3]thiazolo[4,5-d]pyrimidine-2-thiol has shown promise in cancer research. A 2021 study in the European Journal of Medicinal Chemistry demonstrated that this compound selectively inhibits the growth of human breast cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. The study also highlighted the low cytotoxicity of the compound towards normal cells, suggesting its potential as a safe and effective anticancer agent.

The anti-inflammatory effects of 7-Chloro-[1,3]thiazolo[4,5-d]pyrimidine-2-thiol have been explored in preclinical models of inflammatory diseases. Research published in the Journal of Inflammation Research in 2020 indicated that this compound reduces inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. These findings suggest that 7-Chloro-[1,3]thiazolo[4,5-d]pyrimidine-2-thiol could be developed as a novel anti-inflammatory agent for treating conditions such as arthritis and inflammatory bowel disease.

The synthetic accessibility of 7-Chloro-[1,3]thiazolo[4,5-d]pyrimidine-2-thiol is another factor contributing to its appeal in drug discovery. A recent synthetic route published in Organic Letters in 2023 described an efficient and scalable method for synthesizing this compound using readily available starting materials and mild reaction conditions. This synthetic strategy not only enhances the feasibility of large-scale production but also facilitates the exploration of structural analogs with optimized biological activities.

In conclusion, 7-Chloro-[1,3]thiazolo[4,5-d]pyrimidine-2-thiol (CAS No. 1820651-41-9) is a promising heterocyclic compound with diverse biological activities. Its antiviral, anticancer, and anti-inflammatory properties make it a valuable candidate for further research and development in medicinal chemistry. Ongoing studies are expected to uncover additional therapeutic applications and optimize its pharmacological profile for clinical use.